BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Vamagloxistat Sodium In Vitro Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Vamagloxistat sodium, also known as BBP-711, is a potent small molecule inhibitor of
glycolate oxidase (GO), a key enzyme in the metabolic pathway that leads to the production of
oxalate.[1][2][3][4] In conditions such as primary hyperoxaluria type 1 (PH1) and for recurrent
kidney stone formers, elevated levels of oxalate can lead to severe renal complications.[5]
Vamagloxistat is under development as a therapeutic agent to reduce the production of oxalate.

These application notes provide an overview of the in vitro pharmacological profile of
Vamagloxistat and detailed protocols for key assays to evaluate its activity and mechanism of
action.

Quantitative Data Summary

The following tables summarize the in vitro potency and binding affinity of Vamagloxistat
against glycolate oxidase from various species, as well as its effect on oxalate production in a
cellular context.

Table 1: In Vitro Inhibition of Glycolate Oxidase (GO) by Vamagloxistat (BBP-711)
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Target Enzyme Species IC50 (nM)
Glycolate Oxidase (GO) Human 15.4
Glycolate Oxidase (GO) Rat 22.4
Glycolate Oxidase (GO) Mouse 149

Table 2: Direct Binding Affinity of Vamagloxistat (BBP-711) to Glycolate Oxidase (GO)

Target Protein Method KD (nM)
Human GO1 (hGO1) Surface Plasmon Resonance 6.31
Rat GO2 (rGO2) Surface Plasmon Resonance 12.8

Table 3: Inhibition of Oxalate Production in a Cellular Assay by Vamagloxistat (BBP-711)

Cell Type Time Point IC50 (nM)
Agxt-/- Hepatocytes 24 hours 24.2
Agxt-/- Hepatocytes 48 hours 42.9

Table 4: Off-Target Selectivity of Vamagloxistat (BBP-711)

Off-Target Enzyme Concentration Tested (uM) % Activity
D-amino acid oxidase 10 <10
Dihydroorotate dehydrogenase 10 <10
Lactate dehydrogenase-A 10 <10

Signaling Pathway and Experimental Workflow
Diagrams
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Mechanism of action of Vamagloxistat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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